![molecular formula C4H4BClO2S B062150 5-Chlorothiophene-2-boronic acid CAS No. 162607-18-3](/img/structure/B62150.png)
5-Chlorothiophene-2-boronic acid
Overview
Description
5-Chlorothiophene-2-boronic acid is a useful research compound. Its molecular formula is C4H4BClO2S and its molecular weight is 162.41 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Polymer Science : 3-Chlorothiophene, a related compound, was electrochemically polymerized in mixed electrolytes containing boron trifluoride diethyl etherate and sulfuric acid. This process yielded poly(3-chlorothiophene) films with conductivities ranging from 0.1 to 2 S cm−1. These findings contribute to the development of electrically conductive polymer materials (Xu et al., 2003).
Fluorescence Studies : The fluorescence quenching of boronic acid derivatives, including 5-chloro-2-methoxy phenyl boronic acid (a derivative of 5-Chlorothiophene-2-boronic acid), in alcohols by aniline, was studied. This work aids in understanding the fluorescence properties of boronic acid derivatives and their applications in sensing and imaging technologies (Geethanjali et al., 2015).
Boronic Acid Chemistry : Research on boronic acid compounds has led to their use in various fields, including enzyme inhibition, cancer therapy, and as saccharide recognition elements in biochemical applications. This work underscores the versatility and potential of boronic acid derivatives in biomedicine and other fields (Yang et al., 2003).
Chemical Synthesis and Catalysis : Studies on boronic acid compounds have also explored their use in chemical synthesis and catalysis, such as in Suzuki-Miyaura coupling reactions. These findings contribute to the field of synthetic organic chemistry, particularly in the synthesis of complex organic molecules (Hergert et al., 2018).
Sensing Applications : The role of boronic acids, including derivatives of this compound, in the development of selective fluorescent chemosensors has been significant. These chemosensors have applications in detecting biological substances, which is vital for disease diagnosis and treatment (Huang et al., 2012).
Mechanism of Action
Target of Action
5-Chlorothiophene-2-boronic Acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process, which allows the formation of carbon-carbon bonds by coupling arylboronic acids with organic halides .
Mode of Action
The mode of action of this compound involves its interaction with its targets through a process known as transmetalation . In the Suzuki-Miyaura cross-coupling reaction, the boronic acid moiety of the compound acts as a mild electrophile . The boronic acid transfers the aryl group to the palladium catalyst, which then couples with the organic halide to form a new carbon-carbon bond .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, in which this compound participates, is a key process in synthetic chemistry . It enables the formation of complex molecules from simpler ones, thereby affecting various biochemical pathways. The products of these reactions are often found in a wide range of chemical compounds, from pharmaceutical drugs to organic materials .
Result of Action
The primary result of the action of this compound is the formation of new carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction . This can lead to the synthesis of a wide range of complex molecules, contributing to the diversity and complexity of organic compounds in chemical science .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
5-Chlorothiophene-2-boronic acid is involved in Suzuki-Miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . The compound interacts with arylboronic acids and bromoquinoline . The nature of these interactions involves the transfer of formally nucleophilic organic groups from boron to palladium .
Cellular Effects
They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in Suzuki-Miyaura cross-coupling reactions . In these reactions, the compound acts as a nucleophile, being transferred from boron to palladium . This can lead to changes in gene expression and enzyme activation or inhibition .
Temporal Effects in Laboratory Settings
Boronic acids are generally stable and readily prepared .
Metabolic Pathways
Boronic acids are known to participate in various transformations, including the Petasis reaction, C-N and C-O coupling (Chan-Lam coupling), Liebeskind-Srogl coupling, regioselective deuteration, and sulfonamide formation .
Properties
IUPAC Name |
(5-chlorothiophen-2-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BClO2S/c6-4-2-1-3(9-4)5(7)8/h1-2,7-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCLNCVCDFUJPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(S1)Cl)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370215 | |
Record name | 5-Chlorothiophene-2-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.41 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
162607-18-3 | |
Record name | 5-Chlorothiophene-2-boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chlorothiophene-2-boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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